Cas no 850800-52-1 (1-3-(4-chlorophenyl)-2,5-dimethylpyrazolo1,5-apyrimidin-7-yl-3,5-dimethyl-1H-pyrazole)

• Product Name: 1-3-(4-chlorophenyl)-2,5-dimethylpyrazolo1,5-apyrimidin-7-yl-3,5-dimethyl-1H-pyrazole
• CAS No: 850800-52-1
• MF: C₁₉H₁₈ClN₅
• MW: 351.832722187042
• CID: 5420689
• Update Time: 2025-07-19

1-3-(4-chlorophenyl)-2,5-dimethylpyrazolo1,5-apyrimidin-7-yl-3,5-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorophenyl)-7-(3,5-dimethylpyrazol-1-yl)-2,5-dimethylpyrazolo[1,5-a]pyrimidine
• 1-3-(4-chlorophenyl)-2,5-dimethylpyrazolo1,5-apyrimidin-7-yl-3,5-dimethyl-1H-pyrazole

• Inchi： 1S/C19H18ClN5/c1-11-10-17(24-13(3)9-12(2)22-24)25-19(21-11)18(14(4)23-25)15-5-7-16(20)8-6-15/h5-10H,1-4H3
• InChI Key： CYLOYHDETYFZKO-UHFFFAOYSA-N
• SMILES： C12=C(C3=CC=C(Cl)C=C3)C(C)=NN1C(N1C(C)=CC(C)=N1)=CC(C)=N2

Additional information on 1-3-(4-chlorophenyl)-2,5-dimethylpyrazolo1,5-apyrimidin-7-yl-3,5-dimethyl-1H-pyrazole

Introduction to Compound with CAS No. 850800-52-1 and Product Name: 1-3-(4-chlorophenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl-3,5-dimethyl-1H-pyrazole

The compound with the CAS number 850800-52-1 and the product name 1-3-(4-chlorophenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl-3,5-dimethyl-1H-pyrazole represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound belongs to a class of molecules that have garnered considerable attention due to their potential biological activities and structural complexity. The presence of multiple nitrogen-containing rings in its structure imparts unique electronic and steric properties, making it a promising candidate for further investigation in drug discovery and medicinal chemistry.

Recent studies have highlighted the importance of pyrazole derivatives in the development of novel therapeutic agents. Pyrazole scaffolds are known for their versatility and ability to modulate various biological targets. The specific substitution pattern in the compound 1-3-(4-chlorophenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl-3,5-dimethyl-1H-pyrazole, particularly the 4-chlorophenyl group and the dimethyl substituents on the pyrazole rings, suggests a potential for interaction with specific enzymes or receptors. This structural motif has been extensively studied for its role in enhancing binding affinity and selectivity.

One of the most intriguing aspects of this compound is its potential application in oncology research. The pyrazolo[1,5-a]pyrimidine core is a well-known pharmacophore that has been explored in the development of kinase inhibitors. These inhibitors are crucial in targeting various forms of cancer by inhibiting aberrant signaling pathways. The structural features of 1-3-(4-chlorophenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl-3,5-dimethyl-1H-pyrazole make it a candidate for designing molecules that can selectively inhibit specific kinases involved in tumor growth and progression.

In addition to its potential in oncology, this compound has shown promise in other therapeutic areas. Researchers have been investigating its effects on inflammatory pathways and immunomodulation. The chloro-substituted phenyl ring is known to enhance metabolic stability and bioavailability, which are critical factors for drug efficacy. Furthermore, the dimethyl groups contribute to the overall lipophilicity of the molecule, facilitating its penetration across biological membranes.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex heterocyclic framework efficiently. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also underscore the importance of robust synthetic routes in drug development pipelines.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of this compound with biological targets. Techniques such as docking simulations and quantum mechanical calculations have provided insights into how different parts of the molecule interact with receptors or enzymes at an atomic level. These studies have helped refine the structure to optimize potency and minimize off-target effects.

The pharmacokinetic properties of 1-3-(4-chlorophenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl-3,5-dimethyl-1H-pyrazole are also under investigation. Factors such as solubility, permeability, and metabolic stability are critical determinants of its bioavailability and therapeutic efficacy. Preliminary data suggest that modifications to the dimethyl groups could significantly influence these properties, making it possible to fine-tune the molecule for optimal pharmacokinetic profiles.

In conclusion, the compound with CAS number 850800-52-1 represents a significant contribution to pharmaceutical chemistry. Its complex structure and diverse functional groups make it a versatile scaffold for developing novel therapeutic agents. Ongoing research into its biological activities and pharmacokinetic properties holds promise for advancements in treating various diseases, particularly cancer and inflammatory disorders. As our understanding of molecular interactions continues to evolve, compounds like this will play a crucial role in shaping future treatments.